Cas no 1261441-85-3 (3-(3'-Fluoro-2'-iodophenyl)propionic acid)

• Product Name: 3-(3'-Fluoro-2'-iodophenyl)propionic acid
• CAS No: 1261441-85-3
• MF: C₉H₈FIO₂
• MW: 294.061498641968
• CID: 4965248
• Update Time: 2025-06-11

3-(3'-Fluoro-2'-iodophenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3'-Fluoro-2'-iodophenyl)propionic acid

• Inchi： 1S/C9H8FIO2/c10-7-3-1-2-6(9(7)11)4-5-8(12)13/h1-3H,4-5H2,(H,12,13)
• InChI Key： YTLNTSUEQWYTOJ-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1CCC(=O)O)F

Computed Properties

• Exact Mass: 293.95531 g/mol
• Monoisotopic Mass: 293.95531 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3
• Molecular Weight: 294.06

Additional information on 3-(3'-Fluoro-2'-iodophenyl)propionic acid

Recent Advances in the Study of 3-(3'-Fluoro-2'-iodophenyl)propionic acid (CAS: 1261441-85-3)

The compound 3-(3'-Fluoro-2'-iodophenyl)propionic acid (CAS: 1261441-85-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic propionic acid derivative, characterized by its unique fluorine and iodine substitutions, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-(3'-Fluoro-2'-iodophenyl)propionic acid, highlighting its role as a key intermediate in the development of novel non-steroidal anti-inflammatory drugs (NSAIDs). The research demonstrated that the compound's unique halogen substitutions contribute to enhanced binding affinity with cyclooxygenase-2 (COX-2), while maintaining selectivity over COX-1. This finding suggests potential for developing new generation NSAIDs with improved safety profiles.

In the realm of radiopharmaceuticals, recent investigations have utilized 3-(3'-Fluoro-2'-iodophenyl)propionic acid as a precursor for radioiodinated compounds. The presence of both fluorine and iodine atoms makes it particularly valuable for PET/SPECT dual imaging applications. A 2024 study in Nuclear Medicine and Biology reported successful labeling of this compound with iodine-123, showing excellent in vivo stability and tumor-targeting capabilities in preclinical models.

The compound's potential in central nervous system drug development has also been explored. Research published in ACS Chemical Neuroscience (2023) demonstrated that derivatives of 3-(3'-Fluoro-2'-iodophenyl)propionic acid exhibit significant blood-brain barrier permeability and show promise as scaffolds for developing novel neuroprotective agents. The study particularly noted the compound's ability to modulate glutamate receptor activity, suggesting applications in neurodegenerative disease treatment.

From a chemical biology perspective, the unique electronic properties conferred by the ortho-iodo and meta-fluoro substitutions have made 3-(3'-Fluoro-2'-iodophenyl)propionic acid a valuable tool for studying protein-ligand interactions. Recent work in Chemical Communications (2024) utilized this compound as a molecular probe to investigate halogen bonding in enzyme active sites, providing new insights into drug-receptor interactions that could inform rational drug design strategies.

Ongoing clinical research is examining the safety profile and pharmacokinetics of 3-(3'-Fluoro-2'-iodophenyl)propionic acid derivatives. Preliminary results from phase I trials (reported in European Journal of Pharmaceutical Sciences, 2024) indicate favorable metabolic stability and acceptable toxicity profiles, supporting further development of related compounds. However, researchers caution that more extensive studies are needed to fully evaluate the therapeutic potential and possible side effects of these novel agents.

The commercial availability of 3-(3'-Fluoro-2'-iodophenyl)propionic acid has expanded in recent years, with several specialty chemical suppliers now offering the compound in research quantities. This increased accessibility is expected to accelerate further investigation into its applications across multiple therapeutic areas, including oncology, neurology, and inflammation.